Cas no 5436-01-1 (6-Hydroxy-2-methylpyridazin-3(2H)-one)

• Product Name: 6-Hydroxy-2-methylpyridazin-3(2H)-one
• CAS No: 5436-01-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00234108
• CID: 85351
• PubChem ID: 95157
• Update Time: 2025-11-02

6-Hydroxy-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-1-methyl-3,6-pyridazinedione
• N-Methylmaleic hydrazide
• 3-HYDROXY-1-METHYLPYRIDAZIN-6(1H)-ONE
• 6-Hydroxy-2-methylpyridazin-3(2H)-one
• 1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE
• 2,3-dihydro-2-methy
• 2-methyl-6-hydroxy-3(2H)-pyridazinone
• 2-Methyl-6-hydroxypyridazine-3(2H)-one
• 3(2H)-pyridazinone,6-hydroxy-2-methyl
• 3-hydroxy-1-methyl-1,6-dihydropyridazin-6-one
• 3-hydroxy-1-methyl-6-pyridazinone
• 6-hydroxy-2-methyl-3(2H)-pyridazinone
• 6-hydroxy-2-methylpyridazin-3-one
• AURORA KA-267
• BUTTPARK 417-19
• N-METHYL PYRIDAZINEDIONE
• NSC21412
• N-Methyl maleic hydrazide
• 5436-01-1
• UAECOHJYXUJDOF-UHFFFAOYSA-N
• 1-Methyl-3,6-pyridazinedione
• 1-Methyl-1,2-dihydro-3,6-pyridazinedione
• 2-methyl-1H-pyridazine-3,6-dione
• AKOS003259818
• 2,3-dihydro-2-methyl-3-oxo-6-hydroxypyridazin
• NSC 21412
• DTXSID20202741
• CS-0319859
• 3, 1,2-dihydro-1-methyl-
• MFCD00234108
• AKOS003348414
• SCHEMBL936893
• NS00015523
• 1-methyl-1,2-dihydropyridazine-3,6-dione
• 3,6-Pyridazinedione, 1,2-dihydro-1-methyl- (8CI)(9CI)
• FS-3810
• N-Methyl-3,6-pyridazinedione
• NSC-21412
• FT-0635706
• 3,6-Pyridazinedione, 1,2-dihydro-1-methyl-
• 3,6-Pyridazinedione, 1, 2-dihydro-1-methyl-
• 2,3-dihydro-2-methyl-3-oxo-6-hydroxypyridazine
• AC-907/25004444
• 6-Hydroxy-2-methyl-2H-pyridazin-3-one
• pyridazine, 1,6-dihydro-3-hydroxy-1-methyl-6-oxo-
• 6-Hydroxy-2-methyl-pyridazin-3-one
• 3(2H)-pyridazinone, 6-hydroxy-2-methyl-
• DB-004562
• 5636-01-1
• STK060765
• ALBB-013673

• MDL： MFCD00234108
• Inchi： 1S/C5H6N2O2/c1-7-5(9)3-2-4(8)6-7/h2-3H,1H3,(H,6,8)
• InChI Key： UAECOHJYXUJDOF-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1C)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.3541 (rough estimate)
• Melting Point: 210-212 °C
• Boiling Point: 234.21°C (rough estimate)
• Flash Point: 111.1°C
• Refractive Index: 1.5090 (estimate)
• PSA: 55.12000
• LogP: -0.51410
• Solubility: Not determined

6-Hydroxy-2-methylpyridazin-3(2H)-one Security Information

• Hazard Category Code： 44-36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S36/37/39-S26
• Risk Phrases：R44; R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-Hydroxy-2-methylpyridazin-3(2H)-one

6-Hydroxy-2-methylpyridazin-3(2H)-one (CAS No. 5436-01-1): A Comprehensive Overview

6-Hydroxy-2-methylpyridazin-3(2H)-one (CAS No. 5436-01-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 6-hydroxy-2-methylpyridazinone, belongs to the pyridazinone family, which is known for its diverse biological activities. The molecular formula of this compound is C5H6N2O2, and it features a hydroxyl group at the 6-position and a methyl group at the 2-position of the pyridazinone ring. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of 6-Hydroxy-2-methylpyridazin-3(2H)-one include a molecular weight of 126.11 g/mol and a melting point range of 180-185°C. It is soluble in polar solvents such as water, methanol, and ethanol, which facilitates its use in various chemical reactions. The compound's stability under normal conditions and its reactivity with other functional groups make it a versatile building block in organic synthesis. Researchers often explore its potential in creating derivatives with enhanced biological activities, particularly in the fields of medicinal chemistry and crop protection.

One of the most prominent applications of 6-Hydroxy-2-methylpyridazin-3(2H)-one is in the development of pharmaceutical agents. Its scaffold is frequently utilized in the design of drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. Recent studies have highlighted its role as a precursor in the synthesis of compounds with potential antioxidant and neuroprotective properties. This aligns with the growing interest in natural and synthetic antioxidants to combat oxidative stress-related conditions, a hot topic in current health and wellness trends.

In the agrochemical sector, 6-Hydroxy-2-methylpyridazin-3(2H)-one serves as a key intermediate for producing herbicides and plant growth regulators. Its derivatives have shown efficacy in controlling unwanted vegetation while minimizing environmental impact. With the increasing demand for sustainable agriculture practices, this compound's role in developing eco-friendly pesticides is gaining traction. Farmers and researchers alike are searching for solutions that balance crop yield and environmental safety, making this compound a subject of ongoing investigation.

The market dynamics for 6-Hydroxy-2-methylpyridazin-3(2H)-one reflect its expanding applications. Suppliers and manufacturers are scaling up production to meet the rising demand from pharmaceutical and agrochemical industries. Quality control and regulatory compliance are critical factors, as the compound must meet stringent standards for purity and safety. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the consistency and quality of batches produced.

From a research perspective, 6-Hydroxy-2-methylpyridazin-3(2H)-one continues to be a focal point in synthetic chemistry. Innovations in green chemistry have led to more efficient and sustainable methods for its synthesis, reducing waste and energy consumption. These advancements are particularly relevant in light of global efforts to promote green and sustainable chemistry, a topic that resonates with environmentally conscious consumers and industries.

In summary, 6-Hydroxy-2-methylpyridazin-3(2H)-one (CAS No. 5436-01-1) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique chemical properties, coupled with its role in addressing contemporary challenges like oxidative stress and sustainable agriculture, underscore its importance in modern science. As research progresses, this compound is poised to play an even greater role in advancing human health and environmental sustainability.